Cas no 1806774-66-2 (5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806774-66-2
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4841977
• Update Time: 2025-08-05

5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)4-2-15-8(16(19)20)6(21-9(12,13)14)3(4)1-5(17)18/h2,7H,1H2,(H,17,18)
• InChI Key： VVIDDRGXDKVBQR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1CC(=O)O)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid

5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic Acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid, identified by the CAS number 1806774-66-2, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structural features, including a pyridine ring substituted with a difluoromethyl group, a nitro group, and a trifluoromethoxy group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it an interesting subject of study in both academic and industrial research.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials and pharmaceuticals. The pyridine ring serves as a versatile platform for further chemical modifications, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound in the development of novel agrochemicals with improved efficacy against plant pathogens. The incorporation of fluorine atoms in the difluoromethyl and trifluoromethoxy groups contributes to the molecule's stability and bioavailability, making it a promising candidate for further exploration in drug discovery.

In terms of synthesis, 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the nitro group at position 2 plays a critical role in directing the regioselectivity of subsequent reactions. This compound has also been utilized as an intermediate in the preparation of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents. Its ability to undergo various transformations underscores its importance in modern organic synthesis.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways under different environmental conditions. The presence of electron-withdrawing groups, such as nitro and trifluoromethoxy moieties, influences the molecule's reactivity and persistence in natural systems. These studies are essential for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, 5-(Difluoromethyl)-2-nitro-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No: 1806774-66-2) represents a valuable building block in contemporary chemical research. Its unique structure, coupled with its versatile reactivity, positions it as a key player in the development of innovative materials and therapeutic agents. Continued investigation into its properties will undoubtedly yield further insights into its potential applications across diverse industries.